Cas no 78202-45-6 (7-Fluoroquinoline-4-carboxylic acid)

7-Fluoroquinoline-4-carboxylic acid structure
78202-45-6 structure
Product Name:7-Fluoroquinoline-4-carboxylic acid
CAS No:78202-45-6
MF:C10H6FNO2
MW:191.158545970917
CID:534871
Update Time:2023-08-03

7-Fluoroquinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-Pyrimidinecarboxylic acid,5-(chloromethyl)-1,2,3,6-tetrahydro-2,6-dioxo-, ethyl ester
    • 7-FLUOROQUINOLINE-4-CARBOXYLIC ACID
    • 4-Quinolinecarboxylic acid, 7-fluoro-
    • AB0048522
    • 7-Fluoroquinoline-4-carboxylic acid
    • Inchi: 1S/C10H6FNO2/c11-6-1-2-7-8(10(13)14)3-4-12-9(7)5-6/h1-5H,(H,13,14)
    • InChI Key: QIRLJMJLJXBUMP-UHFFFAOYSA-N
    • SMILES: FC1C=CC2=C(C(=O)O)C=CN=C2C=1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 234
  • XLogP3: 1.9
  • Topological Polar Surface Area: 50.2
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